Cas no 77917-07-8 (2,3-Piperazinedione, 1,4-bis(phenylmethyl)-)

• Product Name: 2,3-Piperazinedione, 1,4-bis(phenylmethyl)-
• CAS No: 77917-07-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 535285
• PubChem ID: 2217941
• Update Time: 2025-04-19

2,3-Piperazinedione, 1,4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Piperazinedione, 1,4-bis(phenylmethyl)-
• 1,4-dibenzylpiperazine-2,3-dione
• SCHEMBL11052192
• SR-01000283903-1
• 1,4-dibenzyl-2,3-piperazinedione
• 77917-07-8
• SR-01000283903
• DTXSID00367024

• Inchi： 1S/C18H18N2O2/c21-17-18(22)20(14-16-9-5-2-6-10-16)12-11-19(17)13-15-7-3-1-4-8-15/h1-10H,11-14H2
• InChI Key： MEWPFDLBFBDRRK-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC2C=CC=CC=2)CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.13694
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62